Cas no 94248-10-9 (Urea,N,N''-(methyl-1,3-phenylene)bis[N'-(phenylmethyl)- (9CI))

• Product Name: Urea,N,N''-(methyl-1,3-phenylene)bis[N'-(phenylmethyl)- (9CI)
• CAS No: 94248-10-9
• MF: C₂₃H₂₄N₄O₂
• MW: 388.462265014648
• CID: 818701
• PubChem ID: 44151387
• Update Time: 2025-04-19

Urea,N,N''-(methyl-1,3-phenylene)bis[N'-(phenylmethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-[3-(benzylcarbamoylamino)-2-methylphenyl]urea
• N,N''-(methyl-m-phenylene)bis[N'-benzylurea]
• N,N''-(Methyl-m-phenylene)bis(N'-benzylurea)
• NS00040333
• EINECS 304-281-3
• 94248-10-9
• DTXSID80241277
• Urea,N,N''-(methyl-1,3-phenylene)bis[N'-(phenylmethyl)- (9CI)

• Inchi： 1S/C23H24N4O2/c1-17-20(26-22(28)24-15-18-9-4-2-5-10-18)13-8-14-21(17)27-23(29)25-16-19-11-6-3-7-12-19/h2-14H,15-16H2,1H3,(H2,24,26,28)(H2,25,27,29)
• InChI Key： SYAYKVXCNYJZJJ-UHFFFAOYSA-N
• SMILES： O=C(NCC1C=CC=CC=1)NC1C=CC=C(C=1C)NC(NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 388.18992602g/mol
• Monoisotopic Mass: 388.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 3.3
• Topological Polar Surface Area: 82.3Ų